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Compound of Interest

Compound Name: 1,4-Dichlorobenzene-d4

Cat. No.: B151393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dichlorobenzene-d4 (DCB-d4) is the deuterated analog of 1,4-dichlorobenzene, a

compound widely used as a chemical intermediate, deodorizer, and fumigant. In the scientific

community, particularly in analytical and environmental chemistry, DCB-d4 serves as a crucial

internal standard for the quantification of volatile and semi-volatile organic compounds by gas

chromatography-mass spectrometry (GC-MS).[1][2] Its chemical similarity to a range of

analytes, coupled with its distinct mass due to the presence of deuterium, allows for accurate

correction of variations in sample preparation and instrument response. This technical guide

provides a comprehensive overview of the structure, properties, synthesis, and analysis of 1,4-
Dichlorobenzene-d4.

Chemical Structure and Properties
1,4-Dichlorobenzene-d4 consists of a benzene ring where the four hydrogen atoms have

been replaced by deuterium, and two chlorine atoms are substituted at the para positions.

Chemical Identifiers:

IUPAC Name: 1,4-dichloro-2,3,5,6-tetradeuteriobenzene[3]

CAS Number: 3855-82-1[4]
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Molecular Formula: C₆D₄Cl₂[4]

Synonyms: Tetradeutero-1,4-dichlorobenzene[4]

A summary of the key physicochemical properties of 1,4-Dichlorobenzene-d4 is presented in

the table below.

Property Value Source

Molecular Weight 151.03 g/mol [4]

Exact Mass 151.027 g/mol [5]

Melting Point 52-54 °C [6][7]

Boiling Point 173 °C [6][7]

Density 1.274 g/mL at 25 °C [7]

Appearance Colorless hygroscopic crystals [3]

Isotopic Purity Typically ≥98 atom % D [7]

Synthesis of 1,4-Dichlorobenzene-d4
The synthesis of deuterated aromatic compounds like 1,4-Dichlorobenzene-d4 generally

involves hydrogen-deuterium (H-D) exchange reactions. While a specific detailed protocol for

the synthesis of 1,4-Dichlorobenzene-d4 is not readily available in the public domain, the

general approach involves treating the non-deuterated 1,4-dichlorobenzene with a deuterium

source under conditions that facilitate the exchange of aromatic protons.

General Synthetic Approach:

A common method for the deuteration of aromatic compounds is through an acid-catalyzed H-D

exchange reaction.[8] This typically involves heating the aromatic compound with a deuterated

acid, such as deuterated sulfuric acid (D₂SO₄) or deuterated trifluoroacetic acid (CF₃COOD),

often in the presence of a deuterium source like heavy water (D₂O).[8][9] Transition metal

catalysts can also be employed to facilitate the exchange at lower temperatures and pressures.

[10]
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A potential synthetic workflow is outlined below:
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General Synthetic Workflow for 1,4-Dichlorobenzene-d4

Reaction Setup

Reaction Conditions

Work-up and Purification

1,4-Dichlorobenzene

Reaction Mixture

Deuterated Acid (e.g., D₂SO₄) Heavy Water (D₂O)

Heating under Reflux Inert Atmosphere (e.g., N₂ or Ar)

Quenching with D₂O

Extraction with Organic Solvent

Drying of Organic Layer

Removal of Solvent

Purification (e.g., Recrystallization or Chromatography)

1,4-Dichlorobenzene-d4

Final Product
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Mass Spectrometry Fragmentation Pathway of 1,4-Dichlorobenzene-d4

C₆D₄Cl₂⁺˙
(m/z = 150, 152, 154)

C₆D₄Cl⁺
(m/z = 115, 117)

- Cl˙

C₆D₂Cl⁺
(m/z = 113, 115)

- DCl

C₄D₂⁺

(m/z = 52)

- C₂Cl
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Workflow for Internal Standard Quantification using 1,4-Dichlorobenzene-d4

Standard Preparation Sample Preparation

Analysis

Data Processing

Analyte Standards

Calibration Standards with IS

1,4-Dichlorobenzene-d4 (IS)

Sample with IS

GC-MS Analysis

Environmental Sample

Calculate Response Factors (RF) from Standards

Quantify Analytes in Sample using RF

Analyte Concentration

Final Result

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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